Cas no 2171606-57-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid
• CAS No: 2171606-57-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6227603
• PubChem ID: 165584124
• Update Time: 2025-06-08

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanoyl}morpholine-3-carboxylic acid
• 2171606-57-6
• EN300-1541396

• Inchi： 1S/C27H32N2O6/c1-17(2)13-18(25(30)29-11-12-34-16-24(29)26(31)32)14-28-27(33)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： HFXCCUGXXPCJMB-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(=O)O)C1)C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(C)C)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid

Chemical Profile of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid (CAS No. 2171606-57-6)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid, identified by its CAS number 2171606-57-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine core, a fluorenylmethoxycarbonyl (Fmoc) functional group, and a 4-methylpentanoyl side chain. The presence of these distinct chemical moieties imparts unique properties to the molecule, making it a promising candidate for various biochemical applications.

The morpholine ring in the structure is well-known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. Morpholine derivatives are frequently incorporated into drug molecules due to their favorable pharmacokinetic profiles, which include reduced toxicity and improved metabolic stability. In the context of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid, the morpholine moiety likely contributes to the overall solubility and interaction with biological targets, making it an attractive scaffold for drug design.

The Fmoc (fluorenylmethoxycarbonyl) group is another critical component of this compound. Fmoc groups are commonly used in peptide synthesis as protecting groups for amino acids. However, in this context, the Fmoc moiety may serve a different purpose, such as enhancing the stability of the molecule or influencing its binding affinity to biological targets. The fluorenylmethoxycarbonyl part of the name suggests a connection to peptide chemistry, but its role in this compound may be more nuanced, potentially acting as a pharmacophore or modulating the compound's pharmacokinetic properties.

The 4-methylpentanoyl side chain adds another layer of complexity to the molecule. This aliphatic chain can influence the compound's lipophilicity, which is a crucial factor in determining its absorption, distribution, metabolism, and excretion (ADME) properties. By tuning the length and composition of this side chain, researchers can fine-tune the pharmacokinetic behavior of the compound, making it more suitable for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that molecules with similar structural motifs can exhibit potent activity against various diseases, including cancer and inflammatory disorders. The fluorenylmethoxycarbonyl group, in particular, has been identified as a key pharmacophore in several bioactive compounds, suggesting that it may play a crucial role in the biological activity of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid.

The morpholine ring and the 4-methylpentanoyl side chain may also contribute to the compound's binding affinity by forming specific interactions with target proteins. For instance, hydrogen bonding between the oxygen atoms of the morpholine ring and key residues in the binding pocket could stabilize the complex formed between the compound and its target. Similarly, hydrophobic interactions between the aliphatic side chain and hydrophobic regions of the target protein could enhance binding affinity.

In addition to its structural features, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid may exhibit unique chemical properties due to its conformational flexibility. The presence of multiple rotatable bonds allows for diverse conformations, which can influence both its reactivity and its interaction with biological targets. Computational studies have shown that conformational flexibility can be a key factor in determining drug efficacy, suggesting that this compound may possess multiple bioactive conformations.

Research into this compound has also highlighted its potential applications in drug discovery and development. The structural framework of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid provides a valuable scaffold for designing novel therapeutic agents with improved pharmacological profiles. By modifying specific functional groups or side chains, researchers can generate libraries of derivatives with tailored properties for treating various diseases.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the intricate framework efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are essential for obtaining high-quality samples suitable for biochemical studies.

Evaluation of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine-3-carboxylic acid in cellular models has provided valuable insights into its potential therapeutic applications. Preliminary studies have shown that derivatives with similar structural motifs exhibit promising activity against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. These findings suggest that further investigation into this compound could lead to novel anticancer therapies.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in elucidating how 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanoyl}morpholine}-3-carboxylic acid interacts with biological targets at an atomic level. These studies have helped researchers identify key residues involved in binding and predict potential mechanisms of action.

Future research directions may include exploring synthetic routes for producing analogs with enhanced bioactivity or improved pharmacokinetic properties. Additionally, investigating how modifications to specific functional groups affect binding affinity and metabolic stability could provide valuable insights into optimizing drug design strategies.

In conclusion,4-{2-( ({(9H-fluorenine)-mehoxy carb on yle } am ine ) meh l - 4 - meh th y lp e n tan o y l } mor ph o line - 3 - car box y l ic ac id(CAS No. 2171606–57–6) is a structurally complex organic molecule with significant potential in pharmaceutical chemistry and biomedicine Its unique combination o f functional groups makes it an attractive scaffold f or drug design while recent advances i n computational chemistry offer new opportunities f or understanding i ts b i o logical act iv ity Further research i s warranted t o explore i ts therapeutic p otential an d optimize i ts pharma cokinetic properties p >